Cas no 53051-97-1 (4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine)
4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine is a heterocyclic organic compound featuring a fused cyclopenta-thiazole core with an amine functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability while allowing for selective functionalization, particularly in the development of bioactive molecules. The amine group offers versatility for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. The compound’s well-defined stereochemistry and electronic properties make it suitable for applications in medicinal chemistry, such as the design of enzyme inhibitors or receptor modulators. Its synthetic utility is further supported by compatibility with standard purification techniques.
![4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine structure](https://ossimg.kuujia.com/scimg/53500/53051-97-1x500.png)
53051-97-1 structure
Product Name:4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine
CAS No:53051-97-1
MF:C6H8N2S
MW:140.206119537354
MDL:MFCD00159774
CID:377419
PubChem ID:332255
Update Time:2025-05-27
4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dihydro-4H-cyclopenta[d]thiazol-2-amine
- 4H-Cyclopentathiazol-2-amine,5,6-dihydro-
- 5,6-Dihydro-4H-cyclopenta[d][1,3]thiazol-2-amine
- 5,6-DIHYDRO-4H-CYCLOPENTATHIAZOL-2-YLAMINE
- 2-Amino-5,6-dihydro-4H-cyclopenta[d]thiazole
- NSC328442
- IQ7FVP5Q7G
- 4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine
- HUKBELGUWQLEFD-UHFFFAOYSA-N
- 3,4,5,6-Tetrahydro-2H-cyclopenta(d)(1,3)thiazol-2-imine
- 2-Amino-5,6-dihydro-4H-cyclopentathiazole
- 4,5,6-trihydrocyclopenta[1,2-d]1,3-thiazole-2-ylamine
- 3,4,5,6-Tetrahydro-2H-cyclopenta[d][1,3]thiazol-
- UNII-IQ7FVP5Q7G
- 5,6-DIHYDRO-4H-CYCLOPENTA(D)(1,3)THIAZOL-2-AMINE
- DTXSID20201092
- CHEMBL5219638
- 5,6-DIHYDRO-4H-CYCLOPENTATHIAZOL-2-AMINE
- 4H-Cyclopentathiazol-2-amine, 5,6-dihydro-
- NSC 328442
- A829366
- SCHEMBL624175
- 5,6-Dihydro-4H-cyclopentathiazol-2-ylamine, AldrichCPR
- MFCD00159774
- 3,4,5,6-tetrahydrocyclopenta[d]thiazol-2-imine
- 5 pound not6-Dihydro-4H-cyclopenta[d]thiazol-2-amine
- 4H-CYCLOPENTATHIAZOLE, 2-AMINO-5,6-DIHYDRO-
- 2-amino-5,6-dihydro-(4H)-cyclopentathiazole
- F2146-0032
- 5,6-dihydro-4H-cyclopentathiazole-2-amine
- AKOS000118360
- EN300-34480
- 3,4,5,6-Tetrahydro-2H-cyclopenta[d][1,3]thiazol-2-imine
- TS-01833
- 5,6-dihydro-4H-cyclopentathiazole-2-ylamine
- NSC-328442
- Oprea1_161994
- SY109187
- 5,6-Dihydro-4H-cyclopenta[d][1,3]thiazol-2-amine #
- 53051-97-1
- STL482967
- DTXCID20123583
- ALBB-024938
- 4H-cyclopenta[d]thiazol-2-amine, 5,6-dihydro-
-
- MDL： MFCD00159774
- Inchi： 1S/C6H8N2S/c7-6-8-4-2-1-3-5(4)9-6/h1-3H2,(H2,7,8)
- InChI Key： HUKBELGUWQLEFD-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2=C1CCC2
Computed Properties
- Exact Mass: 140.04100
- Monoisotopic Mass: 140.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.2
Experimental Properties
- Color/Form: No data available
- Density: 1.354
- Melting Point: 96-99°C
- Boiling Point: 295.5℃ at 760 mmHg
- Flash Point: 132.5 °C
- PSA: 67.15000
- LogP: 1.79520
4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009936-1g |
5,6-Dihydro-4H-cyclopentathiazol-2-ylamine |
53051-97-1 | 95% | 1g |
￡131.00 | 2022-03-01 | |
| Fluorochem | 009936-2.5g |
5,6-Dihydro-4H-cyclopentathiazol-2-ylamine |
53051-97-1 | 95% | 2.5g |
￡239.00 | 2022-03-01 | |
| Fluorochem | 009936-10g |
5,6-Dihydro-4H-cyclopentathiazol-2-ylamine |
53051-97-1 | 95% | 10g |
￡686.00 | 2022-03-01 | |
| Alichem | A279000123-5g |
5,6-Dihydro-4H-cyclopenta[d]thiazol-2-amine |
53051-97-1 | 97% | 5g |
$292.16 | 2023-09-01 | |
| Alichem | A279000123-10g |
5,6-Dihydro-4H-cyclopenta[d]thiazol-2-amine |
53051-97-1 | 97% | 10g |
$572.32 | 2023-09-01 | |
| Alichem | A279000123-25g |
5,6-Dihydro-4H-cyclopenta[d]thiazol-2-amine |
53051-97-1 | 97% | 25g |
$963.04 | 2023-09-01 | |
| Chemenu | CM190366-5g |
5,6-Dihydro-4H-cyclopenta[d][1,3]thiazol-2-amine |
53051-97-1 | 97% | 5g |
$341 | 2021-08-05 | |
| Chemenu | CM190366-10g |
5,6-Dihydro-4H-cyclopenta[d][1,3]thiazol-2-amine |
53051-97-1 | 97% | 10g |
$669 | 2021-08-05 | |
| Chemenu | CM190366-25g |
5,6-Dihydro-4H-cyclopenta[d][1,3]thiazol-2-amine |
53051-97-1 | 97% | 25g |
$1125 | 2021-08-05 | |
| TRC | H326313-50mg |
4H,5H,6H-Cyclopenta[d][1,3]thiazol-2-amine Hydrobromide |
53051-97-1 | 50mg |
$ 50.00 | 2022-06-04 |
4H,5H,6H-cyclopenta[d][1,3]thiazol-2-amine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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